Cas no 953226-84-1 (N-butyl-2-5-(4-fluorophenyl)-1,2-oxazol-3-ylacetamide)

• Product Name: N-butyl-2-5-(4-fluorophenyl)-1,2-oxazol-3-ylacetamide
• CAS No: 953226-84-1
• MF: C₁₅H₁₇FN₂O₂
• MW: 276.306087255478
• CID: 6063703
• PubChem ID: 16878759
• Update Time: 2025-05-26

N-butyl-2-5-(4-fluorophenyl)-1,2-oxazol-3-ylacetamide Chemical and Physical Properties

Names and Identifiers

• N-butyl-2-5-(4-fluorophenyl)-1,2-oxazol-3-ylacetamide
• N-butyl-2-[5-(4-fluorophenyl)-1,2-oxazol-3-yl]acetamide
• 953226-84-1
• N-butyl-2-(5-(4-fluorophenyl)isoxazol-3-yl)acetamide
• F5001-0531
• AKOS024487031

• Inchi： 1S/C15H17FN2O2/c1-2-3-8-17-15(19)10-13-9-14(20-18-13)11-4-6-12(16)7-5-11/h4-7,9H,2-3,8,10H2,1H3,(H,17,19)
• InChI Key： NXAPSDBWDJDZGA-UHFFFAOYSA-N
• SMILES： C(NCCCC)(=O)CC1C=C(C2=CC=C(F)C=C2)ON=1

Computed Properties

• Exact Mass: 276.12740595g/mol
• Monoisotopic Mass: 276.12740595g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 20
• Rotatable Bond Count: 6
• Complexity: 306
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.6
• Topological Polar Surface Area: 55.1Ų

Additional information on N-butyl-2-5-(4-fluorophenyl)-1,2-oxazol-3-ylacetamide

Recent Advances in the Study of N-butyl-2-5-(4-fluorophenyl)-1,2-oxazol-3-ylacetamide (CAS: 953226-84-1)

N-butyl-2-5-(4-fluorophenyl)-1,2-oxazol-3-ylacetamide (CAS: 953226-84-1) is a synthetic compound that has garnered significant attention in the field of chemical biology and pharmaceutical research due to its potential therapeutic applications. Recent studies have focused on its molecular structure, pharmacological properties, and mechanisms of action, providing valuable insights for drug development. This research brief synthesizes the latest findings related to this compound, highlighting its significance in contemporary biomedical research.

The compound belongs to the oxazole class of heterocyclic compounds, which are known for their diverse biological activities. The presence of a fluorophenyl group and an acetamide moiety in its structure suggests potential interactions with biological targets, such as enzymes and receptors. Recent investigations have explored its role as a modulator of specific signaling pathways, particularly those involved in inflammation and neurodegeneration. These studies underscore the compound's versatility and its promise as a lead molecule for further optimization.

One of the key areas of research has been the synthesis and characterization of N-butyl-2-5-(4-fluorophenyl)-1,2-oxazol-3-ylacetamide. Advanced spectroscopic techniques, including NMR and mass spectrometry, have been employed to confirm its purity and structural integrity. Additionally, computational modeling studies have provided insights into its binding affinity and interaction with target proteins, offering a foundation for structure-activity relationship (SAR) analyses.

Pharmacological evaluations have revealed that the compound exhibits notable bioactivity in vitro and in vivo. For instance, it has demonstrated anti-inflammatory effects in cell-based assays by inhibiting the production of pro-inflammatory cytokines. Animal studies have further supported these findings, showing reduced inflammation in models of acute and chronic inflammatory diseases. These results suggest that the compound could be a candidate for developing novel anti-inflammatory therapeutics.

Another promising avenue of research involves the compound's potential neuroprotective properties. Preliminary studies indicate that it may mitigate oxidative stress and neuronal apoptosis, which are critical factors in neurodegenerative disorders such as Alzheimer's and Parkinson's diseases. Researchers are particularly interested in its ability to cross the blood-brain barrier, a crucial attribute for central nervous system (CNS) targeting drugs. Ongoing studies aim to elucidate its precise mechanisms of action in neuronal cells.

Despite these encouraging findings, challenges remain in the development of N-butyl-2-5-(4-fluorophenyl)-1,2-oxazol-3-ylacetamide as a therapeutic agent. Issues such as bioavailability, metabolic stability, and potential off-target effects need to be addressed through further preclinical studies. Researchers are also exploring derivative compounds to enhance its pharmacological profile while minimizing adverse effects.

In conclusion, N-butyl-2-5-(4-fluorophenyl)-1,2-oxazol-3-ylacetamide (CAS: 953226-84-1) represents a compelling subject of study in the chemical biology and pharmaceutical fields. Its multifaceted bioactivity and potential therapeutic applications make it a valuable candidate for drug discovery. Continued research efforts are expected to uncover new dimensions of its utility, paving the way for innovative treatments for inflammatory and neurodegenerative diseases.